Tiglic acid Tiglic acid Tiglic acid, [corrosive solid] appears as a white lustrous flaked solid with a fruity or spicy odor. About the same density as water and slightly soluble in water. May burn if heated to high temperatures. May severely irritate skin, eyes, lungs or mucous membranes.
Tiglic acid is a 2-methylbut-2-enoic acid having its double bond in trans-configuration. It has a role as a plant metabolite. It is functionally related to a crotonic acid.
Tiglic acid is a natural product found in Ligularia pleurocaulis, Eryngium foetidum, and other organisms with data available.
See also: Arctium lappa Root (part of); Petasites hybridus root (part of).
Brand Name: Vulcanchem
CAS No.: 80-59-1
VCID: VC21162876
InChI: InChI=1S/C5H8O2/c1-3-4(2)5(6)7/h3H,1-2H3,(H,6,7)/b4-3+
SMILES: CC=C(C)C(=O)O
Molecular Formula: C5H8O2
Molecular Weight: 100.12 g/mol

Tiglic acid

CAS No.: 80-59-1

Cat. No.: VC21162876

Molecular Formula: C5H8O2

Molecular Weight: 100.12 g/mol

* For research use only. Not for human or veterinary use.

Tiglic acid - 80-59-1

Specification

Description Tiglic acid, [corrosive solid] appears as a white lustrous flaked solid with a fruity or spicy odor. About the same density as water and slightly soluble in water. May burn if heated to high temperatures. May severely irritate skin, eyes, lungs or mucous membranes.
Tiglic acid is a 2-methylbut-2-enoic acid having its double bond in trans-configuration. It has a role as a plant metabolite. It is functionally related to a crotonic acid.
Tiglic acid is a natural product found in Ligularia pleurocaulis, Eryngium foetidum, and other organisms with data available.
See also: Arctium lappa Root (part of); Petasites hybridus root (part of).
CAS No. 80-59-1
Molecular Formula C5H8O2
Molecular Weight 100.12 g/mol
IUPAC Name (E)-2-methylbut-2-enoic acid
Standard InChI InChI=1S/C5H8O2/c1-3-4(2)5(6)7/h3H,1-2H3,(H,6,7)/b4-3+
Standard InChI Key UIERETOOQGIECD-ONEGZZNKSA-N
Isomeric SMILES C/C=C(\C)/C(=O)O
SMILES CC=C(C)C(=O)O
Canonical SMILES CC=C(C)C(=O)O
Boiling Point 198.5 °C at 760 mm Hg, 95.0-96 °C at 11.5 mm Hg
95.00 to 96.00 °C. @ 12.00 mm Hg
Colorform Triclinic plates, rods from water
Thick, syrupy liquid or colorless crystals
Tablets
Melting Point 62.5-64 °C
Crystals; melting point: 75-76 °C. /Amide/
61 - 65 °C

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